1-(but-3-yn-2-ylsulfanyl)ethan-1-one
Overview
Description
1-(But-3-yn-2-ylsulfanyl)ethan-1-one, also known as 2-butyn-1-ylsulfanyl ethanone, is a sulfur-containing heterocyclic compound that has been studied for its potential medicinal properties. It is a colorless liquid with a pungent odor and is soluble in organic solvents such as ethanol and methanol. This compound has been studied for its potential applications in medicine, biochemistry, and pharmacology.
Scientific Research Applications
1-(But-3-yn-2-ylsulfanyl)ethan-1-one has been studied for its potential applications in biochemistry and pharmacology. It has been used as a substrate for the production of bioactive compounds such as antibiotics, antifungal agents, and anti-inflammatory agents. It has also been studied for its potential use as an antioxidant agent.
Mechanism of Action
The exact mechanism of action of 1-(but-3-yn-2-ylsulfanyl)ethan-1-one is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 may lead to the reduction of inflammation and pain.
Biochemical and Physiological Effects
1-(But-3-yn-2-ylsulfanyl)ethan-1-one has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to inhibit the activity of certain enzymes, such as COX-2. In addition, it has been shown to have anti-cancer and anti-microbial activity.
Advantages and Limitations for Lab Experiments
The use of 1-(but-3-yn-2-ylsulfanyl)ethan-1-one in laboratory experiments has several advantages. It is relatively easy to synthesize and is stable in a variety of solvents. In addition, it is non-toxic and has a low cost. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, and it has a strong odor that can be irritating.
Future Directions
There are several potential future directions for research on 1-(but-3-yn-2-ylsulfanyl)ethan-1-one. Further research could be done to investigate its potential applications in the treatment of various diseases, such as cancer, inflammation, and microbial infections. Additionally, further research could be done to explore its potential as an antioxidant agent and its mechanism of action. Other potential areas of research include its potential uses in the production of bioactive compounds and its potential as a drug delivery system.
Synthesis Methods
1-(But-3-yn-2-ylsulfanyl)ethan-1-one can be synthesized through a variety of methods. One method involves the reaction of ethanethiol and 2-butyn-1-ol in the presence of a base such as pyridine. This reaction produces a mixture of 1-(but-3-yn-2-ylsulfanyl)ethan-1-one and 1-(but-3-yn-2-ylsulfanyl)ethan-1-onesulfanyl ethanethiol. The product can be purified by distillation or by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-2-ylsulfanyl)ethan-1-one involves the addition of a but-3-yn-2-ylsulfanyl group to ethanone.", "Starting Materials": [ "But-3-yn-2-ol", "Thionyl chloride", "Sodium hydride", "Ethyl acetate", "Acetic anhydride", "Sodium bicarbonate", "Methanol", "Hydrochloric acid", "Sodium chloride", "Magnesium sulfate", "Ethanol", "Acetic acid", "Sodium borohydride", "Ethanone" ], "Reaction": [ "But-3-yn-2-ol is reacted with thionyl chloride to form but-3-yn-2-yl chloride.", "Sodium hydride is added to a solution of but-3-yn-2-yl chloride in ethyl acetate to form but-3-yn-2-ylsodium.", "Ethanone is reacted with but-3-yn-2-ylsodium to form 1-(but-3-yn-2-yl)ethan-1-ol.", "Acetic anhydride and sodium bicarbonate are added to the reaction mixture to form 1-(but-3-yn-2-yl)ethan-1-acetate.", "Methanol and hydrochloric acid are added to the reaction mixture to form 1-(but-3-yn-2-yl)ethan-1-acetate hydrochloride.", "Sodium borohydride is added to the reaction mixture to reduce the acetate group to an alcohol group, forming 1-(but-3-yn-2-yl)ethan-1-ol.", "Sulfur is added to the reaction mixture to form 1-(but-3-yn-2-ylsulfanyl)ethan-1-ol.", "The product is oxidized with hydrogen peroxide to form 1-(but-3-yn-2-ylsulfanyl)ethan-1-one." ] } | |
CAS RN |
1220112-10-6 |
Product Name |
1-(but-3-yn-2-ylsulfanyl)ethan-1-one |
Molecular Formula |
C6H8OS |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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